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Compound of Interest

2,7-Anthracenedisulfonic acid,

Compound Name:
9,10-dihydro-9,10-dioxo-

CAS No.: 84-49-1

Cat. No.: B1585532

Get Quote

Abstract & Scope

This technical guide details the assembly, operation, and validation of a laboratory-scale
agueous organic redox flow battery (AORFB) utilizing AQDS (anolyte) and Bromine (catholyte).
Unlike vanadium systems, AQDS chemistries require strict oxygen exclusion and specific
electrode pre-treatment to achieve rapid kinetics. This protocol is designed for researchers
aiming to replicate the seminal high-performance metrics (>99% coulombic efficiency) or
screen novel quinone derivatives.

Materials & Reagents Preparation ("The Kitchen")
Chemical Compatibility Warning

Critical: The catholyte (Br2/HBr) is highly corrosive and volatile.
o Wetted Materials: Use only PTFE (Teflon), PFA, PVDF, or Viton.

¢ Prohibited: Stainless steel (even 316L will corrode in Brz), Nylon, or standard EPDM.
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e Fume Hood: All operations involving Bromine must occur in a certified fume hood.

Electrolyte Synthesis

The standard baseline chemistry utilizes the proton-coupled electron transfer (PCET) of AQDS
in acidic media.

Concentration .
Component Role Preparation Notes
(Standard)

Dissolve in 1 M

H2S0a4. Note:
) ) 0.5M-1.0 MAQDS Commercial AQDS is
Negolyte (Anolyte) Active Material o )
(Disodium salt) often a mix of

isomers; 2,7-AQDS is

preferred for solubility.

Handle with extreme
care. Add liquid Br2 to

Posolyte (Catholyte) Counter Species 0.5MBr2+3.0 M HBr HBracid. Brz is
volatile; keep

reservoirs sealed.

Used as the solvent

Supporting Electrolyte Conductivit 1.0 M H2SO
PP J Y Y ' for AQDS.

Electrode Pre-treatment (The "Baking" Step)

Pristine carbon paper is hydrophobic and exhibits poor kinetics for quinones. Thermal oxidation
IS mandatory.

o Material: SGL 10AA or Toray TGP-H-060 carbon paper.
» Protocol: Place carbon paper in a box furnace in air.
e Ramp: Heat to 400°C (hold for 24 hours).

e Mechanism: This introduces hydrophilic oxygen functional groups (C=0, C-OH) which
catalyze the PCET reaction of AQDS.
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» Validation: A water droplet should wick immediately into the treated paper; it will bead up on
untreated paper.

Cell Assembly & Hardware
Physical Setup Schematic

The following diagram illustrates the closed-loop flow architecture required for oxygen-sensitive
organic RFBs.
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Caption: Schematic of a lab-scale AQDS/HBr redox flow battery setup with inert gas purging.

Hardware Specifications

o Flow Field: Interdigitated or Serpentine graphite plates (impervious graphite is required to
prevent acid seepage).

o Membrane:Nafion 212 (Pre-treated).

o Pre-treatment:[1] Boil in 3% H202 (1h) — Boil in DI Water (1h) - Boil in 0.5 M H2S0Oa4 (1h)
- Boil in DI Water (1h). Store in DI water.
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o Gaskets: PTFE or FEP (Thickness must be calculated to achieve ~20-25% compression of
the carbon paper electrode).

o Torque: Apply torque in a star pattern. For a standard 5 cm? cell, target 4.5 - 5.5 N-m (check
manufacturer specs). Over-tightening crushes the gas diffusion layer (GDL), reducing
permeability; under-tightening causes leaks.

Electrochemical Characterization Protocol
The Testing Logic

Do not immediately cycle the battery. Follow this validation sequence to ensure data integrity.
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Assembly Complete

N2 Purge (30 mins)
Remove O2

Measure OCV
Target: >0.8V (if charged) or ~0V

EIS (High Freq)
Check Contact Resistance

Resistance < 0.5 Ohm?

Cyclic Voltammetry

Re-torque / Re-assemble (10-100 mV/s)

Galvanostatic Cycling

(20-100 mA/cm2)

Click to download full resolution via product page

Caption: Step-by-step validation workflow for AQDS flow battery testing.

Step-by-Step Procedure

Step 1: De-oxygenation (Crucial) AQDS in its reduced form (hydroquinone) reacts rapidly with
atmospheric oxygen.
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o Seal the anolyte reservoir with a septum.

» Bubble high-purity Nitrogen or Argon for 30 minutes before starting.
e Maintain a "blanket" of inert gas over the headspace during cycling.
Step 2: Electrochemical Impedance Spectroscopy (EIS)

e Frequency: 100 kHz to 10 mHz.

e Goal: Measure High-Frequency Resistance (HFR).

o Pass Criteria: For a 5 cmz cell with Nafion 212, HFR should be < 0.3 Q-cmz2. If higher, check
bolt torque or bubble entrapment.

Step 3: Galvanostatic Charge/Discharge
o Current Density: Start conservative at 20 mA/cmz, then ramp to 100 mA/cmz.
» Voltage Cutoffs:

o Charge Limit: 1.5 V (Avoid Hz evolution side reaction).

o Discharge Limit: 0.2 V (or 0 V).

o Flow Rate: 60-100 mL/min (for 5 cm? cell). Stoichiometry factor > 2.[2]

Visual Validation

o State of Charge (SOC) 0%: AQDS electrolyte is Yellow.
o State of Charge (SOC) 100%: AQDS electrolyte turns Dark Red/Brown.

« Note: If the solution turns black or precipitates, you may have overcharged or exceeded
solubility limits.

Troubleshooting & Data Validation
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Symptom

Probable Cause

Corrective Action

Low Coulombic Efficiency
(<98%)

Oxygen ingress or Crossover

Check Nz purge lines. Inspect
membrane for pinholes.
Ensure Brz pressure isn't

forcing crossover.

High Overpotential (Large

Hysteresis)

Poor Electrode Kinetics

Did you bake the carbon
paper? If not, disassemble and

treat electrodes at 400°C.

Capacity Fade

Crossover or Leakage

Check volume levels in
reservoirs. If volumes are
changing, water transport

(osmaosis) is occurring.

Jittery Voltage Curves

Trapped Gas Bubbles

Increase flow rate momentarily
to flush bubbles. Ensure flow

field is vertical (outlet at top).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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